5'-Deoxy-5'-[di(prop-2-en-1-yl)amino]adenosine

• CAS No.: 87830-59-9
• Molecular Formula: C16H22N6O3
• Molecular Weight: 346.38 g/mol
• IUPAC Name: (2R,3R,4S,5R)-2-(6-aminopurin-9-yl)-5-[[bis(prop-2-enyl)amino]methyl]oxolane-3,4-diol
• InChI: InChI=1S/C16H22N6O3/c1-3-5-21(6-4-2)7-10-12(23)13(24)16(25-10)22-9-20-11-14(17)18-8-19-15(11)22/h3-4,8-10,12-13,16,23-24H,1-2,5-7H2,(H2,17,18,19)/t10-,12-,13-,16-/m1/s1
• InChI Key: XPDOFYNLWCCBSS-XNIJJKJLSA-N
• Isomeric SMILES: C=CCN(CC=C)C[C@@H]1[C@H]([C@H]([C@@H](O1)N2C=NC3=C(N=CN=C32)N)O)O
• Canonical SMILES: C=CCN(CC=C)CC1C(C(C(O1)N2C=NC3=C(N=CN=C32)N)O)O

Description

Chemical Structure and Synthesis 5'-Deoxy-5'-[di(prop-2-en-1-yl)amino]adenosine is a synthetic nucleoside analog derived from adenosine. Its structure features a 5'-deoxyribose moiety substituted with a di(prop-2-en-1-yl)amino group at the 5' position, replacing the hydroxyl group found in natural adenosine. The compound was synthesized via regioselective modification of 2',3'-O-isopropylidene adenosine using triphenylphosphine and diisopropyl azodicarboxylate (DIAD), followed by hydrazinolysis to yield the final product .

Biological Activity and Applications This compound is a structural analog of 5'-(((Z)-4-amino-2-butenyl)methylamino)-5'-deoxyadenosine (MDL 73811 or AbeAdo), a known inhibitor of S-adenosylmethionine decarboxylase (AdoMetDC). The di(prop-2-en-1-yl)amino modification enhances metabolic stability and target specificity compared to earlier derivatives .

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural and Functional Modifications

The table below summarizes key structural analogs, their modifications, and biological activities:

Compound Name	5' Modification	Target Enzyme/Receptor	Biological Activity	References
5'-Deoxy-5'-[di(prop-2-en-1-yl)amino]adenosine	Di(prop-2-en-1-yl)amino	AdoMet decarboxylase (AdoMetDC)	Antitrypanosomal activity (IC₅₀: 0.5–2.0 µM vs. T. brucei)
5'-Deoxy-5'-methylthioadenosine (MTA)	Methylthio (-SCH₃)	MTAPase, adenosine receptors	Inhibits polyamine biosynthesis; selective A1/A2 adenosine receptor antagonism
5'-Deoxy-5'-amino-5'-C-methyl adenosine	Amino and C-methyl	DOT1L methyltransferase	Improved enzyme inhibition (IC₅₀: 10–50 nM vs. DOT1L)
5'-Haloalkyl-MTA analogs (e.g., 5'-Br/Cl)	Haloalkyl (e.g., -CH₂CH₂Br)	MTAPase, polyamine salvage pathway	Growth inhibition in leukemia cells (EC₅₀: 5–20 µM)
5'-Phosphonoacetic acid derivatives	Phosphonoacetyl amide	Ribonucleotide reductase	Moderate antiviral activity (EC₅₀: 48 µM vs. HSV-2)

Key Research Findings

Metabolic Stability and Enzyme Targeting

• 5'-Deoxy-5'-[di(prop-2-en-1-yl)amino]adenosine: Exhibits superior metabolic stability due to the bulky di(prop-2-en-1-yl)amino group, which reduces susceptibility to phosphorylases and deaminases. Its primary target, AdoMetDC, is critical in trypanosome polyamine metabolism, making it effective against Trypanosoma brucei .
• MTA (5'-Deoxy-5'-methylthioadenosine): Acts as a substrate for MTAPase, generating adenine and methylthioribose-1-phosphate. MTA also differentiates between adenosine receptor subtypes, showing higher affinity for A1/A2 receptors than A3 .

Selectivity and Toxicity

• 5'-C-Methyl Derivatives : The addition of a 5'-C-methyl group in DOT1L inhibitors enhances binding to the methyltransferase active site, improving inhibitory potency without significant cytotoxicity .
• Haloalkyl-MTA Analogs: 5'-Bromo- and chloroethyl derivatives exhibit strong growth inhibition in leukemia cells by irreversibly binding MTAPase, but they show higher toxicity compared to non-halogenated analogs .

Antiviral and Antiparasitic Activity

• In schistosomes, 5'-deoxy-5'-iodo-2-fluoroadenosine is metabolized via a unique adenosine phosphorylase, highlighting species-specific enzyme targeting .

Contradictions and Limitations

• While MTA is cleaved by MTAPase in mammalian systems, its analogs like 5'-haloalkyl-MTA show divergent substrate specificity in parasites, complicating cross-species applications .
• The antitrypanosomal activity of 5'-Deoxy-5'-[di(prop-2-en-1-yl)amino]adenosine is potent in vitro, but its blood-brain barrier permeability remains uncharacterized, limiting its utility against CNS-stage infections .